4-cyano-2-fluoro-N-(4-piperidin-1-ylphenyl)benzamide

• Molecular Formula: C19H18FN3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 4-cyano-2-fluoro-N-(4-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C19H18FN3O/c20-18-12-14(13-21)4-9-17(18)19(24)22-15-5-7-16(8-6-15)23-10-2-1-3-11-23/h4-9,12H,1-3,10-11H2,(H,22,24)
• InChI Key: LKBZSHWAZYAYHO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)C#N)F

Description

4-cyano-2-fluoro-N-(4-piperidin-1-ylphenyl)benzamide, commonly known as CFPPB, is a novel chemical compound with potential applications in scientific research. It belongs to the class of benzamide derivatives and has been synthesized using a variety of methods.

Mechanism of Action

CFPPB acts as a selective inhibitor of the dopamine transporter, binding to the protein and preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, resulting in increased dopaminergic neurotransmission. CFPPB has also been found to modulate the activity of other neurotransmitter systems, including the serotonin and norepinephrine systems.
Biochemical and Physiological Effects:
CFPPB has been found to have several biochemical and physiological effects, including an increase in dopamine levels in the brain, modulation of the activity of other neurotransmitter systems, and anxiolytic and antidepressant effects in animal models. It has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One of the advantages of CFPPB is its selectivity for the dopamine transporter, which allows for targeted manipulation of dopaminergic neurotransmission. However, its effects on other neurotransmitter systems may complicate interpretation of experimental results. Additionally, CFPPB has not been extensively tested in humans, and its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several potential future directions for research on CFPPB. One area of interest is its potential use in the treatment of psychiatric disorders, particularly depression and anxiety. Further studies are needed to determine its safety and efficacy in humans. Another area of interest is its potential as a research tool for studying the role of dopamine and other neurotransmitters in the brain. Future studies could also investigate the effects of CFPPB on other physiological systems, such as the immune system or the cardiovascular system.

Synthesis Methods

CFPPB has been synthesized using several methods, including the reaction of 4-cyano-2-fluoroaniline with 4-piperidin-1-ylbenzoyl chloride in the presence of a base, and the reaction of 4-cyano-2-fluoroaniline with 4-piperidin-1-ylbenzoic acid in the presence of a coupling agent. The purity of the synthesized compound can be increased by recrystallization or chromatography.

Scientific Research Applications

CFPPB has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of the dopamine transporter, a protein that regulates dopamine levels in the brain. CFPPB has also been found to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of psychiatric disorders.